3,5-dimethyl-4-((4-((2-(trifluoromethyl)-1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)sulfonyl)isoxazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,5-dimethyl-4-((4-((2-(trifluoromethyl)-1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)sulfonyl)isoxazole is a useful research compound. Its molecular formula is C19H21F3N4O3S and its molecular weight is 442.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Liquid-Crystalline Properties and Ionic Conductivities
Research on imidazolium salts, including those with trifluoromethyl groups, highlights their potential in creating materials with unique liquid-crystalline phases and ionic conductivities. Such compounds can form hexagonal columnar liquid-crystalline phases and demonstrate varying ionic conductivities based on the nature of anions, suggesting applications in advanced materials with tailored electrical properties (Yoshio et al., 2007).
Synthesis and Biological Activity
The synthesis and biological evaluation of derivatives similar to the query compound, particularly those involving piperidin-1-ylsulfonyl and imidazole groups, have been studied for their biological activities. These compounds are synthesized and screened for activities such as enzyme inhibition, showcasing potential applications in pharmaceuticals and drug development (Khalid et al., 2016).
Chemical Synthesis and Characterization
The preparation and structural analysis of compounds containing isoxazole and sulfonyl groups, similar to the query, have been documented. These studies provide a foundation for understanding the chemical behavior, synthesis pathways, and potential applications of such compounds in materials science and chemistry (Naveen et al., 2015).
Environmental Dynamics of Related Herbicides
Research into the environmental behavior of herbicides with similar structural features, such as isoxaflutole, offers insights into the bioavailability, sorption, and mobility of such compounds in various soil types. This information is crucial for developing agricultural chemicals with desirable environmental profiles (Inoue et al., 2009).
Mechanism of Action
The compound also contains a trifluoromethyl group, which can enhance the metabolic stability of the molecule, potentially improving its pharmacokinetic properties . The presence of fluorine can also influence the molecule’s interaction with its biological targets, possibly affecting its mode of action .
Properties
IUPAC Name |
3,5-dimethyl-4-[4-[[2-(trifluoromethyl)benzimidazol-1-yl]methyl]piperidin-1-yl]sulfonyl-1,2-oxazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21F3N4O3S/c1-12-17(13(2)29-24-12)30(27,28)25-9-7-14(8-10-25)11-26-16-6-4-3-5-15(16)23-18(26)19(20,21)22/h3-6,14H,7-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WWNWVSITAAZNAX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)S(=O)(=O)N2CCC(CC2)CN3C4=CC=CC=C4N=C3C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21F3N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
442.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.